Cas no 55925-13-8 (Unii-4W8R3urs2H)
Unii-4W8R3urs2H structure
Product Name:Unii-4W8R3urs2H
CAS No:55925-13-8
MF:C18H36N4O10
MW:468.499245643616
CID:876021
Update Time:2023-08-02
Unii-4W8R3urs2H Chemical and Physical Properties
Names and Identifiers
-
- 4-O-(2-Amino-2-deoxy-α-D-glucopyranosyl)-6-O-(3-deoxy-3-methylamino-β-L-arabinopyranosyl)-2-deoxy-D-streptamine
- Gentamicin A
- 4W8R3URS2H
- Gentamycin A
- D-Streptamine, O-2-amino-2-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(3-deoxy-3-(methylamino)-alpha-D-xylopyranosyl-(1-6))-2-deoxy-
- Q27260590
- Unii-4W8R3urs2H
-
- Inchi: 1S/C18H36N4O10/c1-22-10-7(24)4-29-18(13(10)27)32-16-6(20)2-5(19)15(14(16)28)31-17-9(21)12(26)11(25)8(3-23)30-17/h5-18,22-28H,2-4,19-21H2,1H3/t5-,6+,7-,8+,9+,10-,11+,12+,13+,14-,15+,16-,17+,18+/m0/s1
- InChI Key: LKKVGKXCMYHKSL-OWLCRXJJSA-N
- SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)N)[C@@H]1[C@H](C[C@H]([C@@H]([C@H]1O)O[C@@H]1[C@@H]([C@H]([C@H](CO1)O)NC)O)N)N
Computed Properties
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 608
- Topological Polar Surface Area: 248
Unii-4W8R3urs2H Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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